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Compound of Interest

Compound Name: Morpholinoacetonitrile

Cat. No.: B1361388 Get Quote

Morpholinoacetonitrile is a chemical compound that demands meticulous handling and

adherence to strict safety protocols due to its significant health hazards. This guide provides

essential safety, operational, and disposal information for researchers, scientists, and drug

development professionals to ensure a safe laboratory environment.

Hazard Identification and Classification
Understanding the specific dangers of Morpholinoacetonitrile is the first step in safe handling.

The compound is classified with several key hazards.

Hazard Class GHS Hazard Statement

Acute Toxicity, Dermal, Category 1 H310: Fatal in contact with skin.[1][2]

Acute Toxicity, Oral, Category 4 H302: Harmful if swallowed.[1][3][4]

Acute Toxicity, Inhalation, Category 4 H332: Harmful if inhaled.[1]

Serious Eye Irritation, Category 2/2A H319: Causes serious eye irritation.[1][2][3][4]

Skin Irritation, Category 2 H315: Causes skin irritation.[1][2]

NFPA 704 Rating
Health: 4 (Very short exposure could cause

death or major residual injury)[3]

Personal Protective Equipment (PPE) Protocol
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A multi-layered approach to personal protection is mandatory. Engineering controls, such as

working in a certified chemical fume hood, are the primary line of defense. The following PPE is

required as a crucial secondary barrier.

Category Required PPE
Key Specifications & Best
Practices

Eye & Face Protection
Tightly-fitting Safety Goggles &

Face Shield

Goggles should conform to EN

166 (EU) or NIOSH (US)

standards.[3] A face shield

must be worn over goggles

when there is a risk of

splashing or aerosol

generation.[5]

Hand Protection Chemical-Impermeable Gloves

Gloves must satisfy EN 374

standards.[3] Inspect gloves

for any signs of degradation

before each use.[3] Given the

high dermal toxicity, double-

gloving is recommended.

Body Protection
Flame-Resistant, Impervious

Lab Coat or Coveralls

Clothing should be designed to

resist chemical permeation.[3]

Ensure full coverage of skin.[5]

Respiratory Protection NIOSH-Approved Respirator

Work must be performed in a

well-ventilated area, preferably

a fume hood.[3][6] If exposure

limits are exceeded or

dust/aerosols are generated, a

full-face respirator is

necessary.[3]

Operational Workflow for Safe Handling
Following a systematic workflow minimizes the risk of exposure at every stage of handling

Morpholinoacetonitrile, from receipt to disposal.
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Safe Handling Workflow for Morpholinoacetonitrile
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Caption: A step-by-step workflow for handling Morpholinoacetonitrile.

Step-by-Step Handling Procedures
Preparation: Always handle Morpholinoacetonitrile within a certified chemical fume hood to

ensure adequate ventilation.[3] Before starting, confirm that an emergency eyewash station

and safety shower are accessible.

Donning PPE: Put on PPE in the following order: lab coat, inner gloves, respirator, safety

goggles, face shield, and outer gloves pulled over the cuffs of the lab coat.

Handling:

Avoid the formation of dust and aerosols.[3]

Use non-sparking tools to prevent ignition.[3]

Wash hands thoroughly after handling, even after removing gloves.[3]

Do not eat, drink, or smoke in the handling area.[1][3]

Waste Disposal:

All materials contaminated with Morpholinoacetonitrile, including gloves, wipes, and

empty containers, must be treated as hazardous waste.
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Dispose of contents and containers at a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[3]

Never discharge waste into sewer systems.[3]

Contaminated packaging should be triple-rinsed before recycling or punctured to render it

unusable before landfill disposal.[3]

Doffing PPE: Remove PPE in a way that avoids cross-contamination. Remove outer gloves

first, followed by the face shield, goggles, lab coat, and inner gloves. Remove the respirator

last after leaving the work area.

Emergency Response and First Aid
Immediate and correct response to an exposure is critical.

Emergency Response to Exposure

Skin Contact Eye Contact Inhalation Ingestion

Exposure Event

Immediately remove all
contaminated clothing

Rinse cautiously with water
for at least 15 minutes Move person to fresh air Rinse mouth with water

Wash with plenty of
soap and water

Seek Immediate
Medical Attention

Remove contact lenses,
if present and easy to do

Give oxygen or artificial
respiration if needed Do NOT induce vomiting

Click to download full resolution via product page

Caption: First aid procedures for different routes of exposure.
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First Aid Measures
Exposure Route Immediate Action

Skin Contact

Immediately take off all contaminated clothing.

[1] Wash the affected area with soap and plenty

of water.[3] Call a poison center or doctor

immediately.[1]

Eye Contact

Rinse cautiously with pure water for at least 15

minutes, removing contact lenses if possible.[3]

Consult a doctor.[3]

Inhalation

Move the victim to fresh air.[3][6] If breathing is

difficult, administer oxygen.[3][6] If not

breathing, provide artificial respiration (do not

use mouth-to-mouth).[3] Seek immediate

medical attention.[3]

Ingestion

Rinse mouth with water.[3] Do not induce

vomiting.[3][6] Never give anything by mouth to

an unconscious person.[3] Call a doctor or

Poison Control Center immediately.[3]

Accidental Release Measures
In case of a spill, evacuate personnel to a safe area.[3] Wearing full PPE, prevent further

leakage and contain the spill with an inert absorbent material.[3][6] Remove all sources of

ignition.[3][6] Collect the absorbed material into a suitable, sealed container for disposal and

ensure the area is well-ventilated.[6] Do not allow the chemical to enter drains.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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